N-(4-methylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide

• IUPAC Name: N-(4-methylphenyl)-2-morpholin-4-yl-2-sulfanylideneacetamide
• InChI: InChI=1S/C13H16N2O2S/c1-10-2-4-11(5-3-10)14-12(16)13(18)15-6-8-17-9-7-15/h2-5H,6-9H2,1H3,(H,14,16)
• InChI Key: REBFEFMQCGOLNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=S)N2CCOCC2
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

N-(4-methylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide is a useful research compound. Its molecular formula is C13H16N2O2S and its molecular weight is 264.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 264.09324893 g/mol and the complexity rating of the compound is 308. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Derivatives : Compounds similar to N-(4-methylphenyl)-2-(4-morpholinyl)-2-thioxoacetamide have been synthesized in various studies. For instance, a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides were prepared and their structures were elucidated through different spectroscopic techniques (Gul et al., 2017).
• X-ray Diffraction Studies : Compounds with a morpholine component have been examined using X-ray diffraction to determine their solid-state structures. Such studies are crucial for understanding the molecular configuration and potential interactions of these compounds (Raj, 2020).

Biological Activities

• DNA and Protein Binding : Research indicates that similar compounds can bind with calf thymus DNA and bovine serum albumin (BSA), suggesting potential biological applications. The binding interactions were studied using various spectroscopic methods, revealing mechanisms like intercalation (Raj, 2020).
• Antimicrobial Evaluation : Certain derivatives have been screened for antimicrobial activity. For instance, the aforementioned 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides showed activity against selected microbial species, indicating their potential as antimicrobial agents (Gul et al., 2017).

Other Applications

• Corrosion Inhibition : N-[Morpholin-4-yl(phenyl)methyl]acetamide has been studied as a corrosion inhibitor for mild steel in acidic environments. This indicates potential industrial applications of similar compounds in protecting metals against corrosion (Nasser & Sathiq, 2016).